Cas no 226924-21-6 (2-Cyano-N-Boc-DL-phenylalanine)

• Product Name: 2-Cyano-N-Boc-DL-phenylalanine
• CAS No: 226924-21-6
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD09756564
• CID: 2858318
• PubChem ID: 4393344
• Update Time: 2025-07-20

2-Cyano-N-Boc-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3812344
• MFCD09756564
• 3-(2-cyanophenyl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• DTXSID001216385
• 226924-21-6
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2-cyanophenyl)propanoic acid
• A818213
• AS-71425
• 3-(2-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• 2-Cyano-N-[(1,1-dimethylethoxy)carbonyl]phenylalanine
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2-cyanophenyl)propanoic acid
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(2-CYANOPHENYL)PROPANOIC ACID
• 2-((t-Butoxycarbonyl)amino)-3-(2-cyanophenyl)propanoic acid (Boc-DL-Phe(2-CN)-OH)
• AKOS025243652
• 2-Cyano-N-Boc-DL-phenylalanine
• Boc-D-2-cyanophenylalanine
• W13627
• 2-Cyano-N-((1,1-dimethylethoxy)carbonyl)phenylalanine

• MDL： MFCD09756564
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(20)17-12(13(18)19)8-10-6-4-5-7-11(10)9-16/h4-7,12H,8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： AJHPGXZOIAYYDW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Cyano-N-Boc-DL-phenylalanine

Comprehensive Guide to 2-Cyano-N-Boc-DL-phenylalanine (CAS No. 226924-21-6): Properties, Applications, and Industry Insights

2-Cyano-N-Boc-DL-phenylalanine (CAS No. 226924-21-6) is a specialized N-Boc-protected amino acid derivative widely utilized in peptide synthesis, medicinal chemistry, and pharmaceutical research. This compound features a cyano group at the 2-position of the phenylalanine backbone, coupled with a tert-butoxycarbonyl (Boc) protecting group, making it a versatile building block for drug discovery and bioconjugation. Its unique structure enables applications in peptide modification, enzyme inhibitor design, and prodrug development, aligning with current trends in targeted therapeutics and precision medicine.

The growing demand for custom peptide synthesis and small-molecule pharmaceuticals has propelled interest in 2-Cyano-N-Boc-DL-phenylalanine. Researchers frequently search for its synthetic protocols, solubility data, and compatibility with solid-phase peptide synthesis (SPPS). Recent studies highlight its role in developing kinase inhibitors and protease-resistant peptides, addressing challenges in metabolic stability—a hot topic in AI-driven drug design forums and high-throughput screening workflows.

From a chemical perspective, CAS 226924-21-6 exhibits a molecular weight of 290.31 g/mol and typically appears as a white to off-white crystalline powder. Its Boc protection ensures orthogonal deprotection strategies during multi-step syntheses, while the cyano moiety offers reactivity for click chemistry or further functionalization. Industry professionals often inquire about its storage conditions (recommended at 2–8°C under inert atmosphere) and compatibility with common coupling reagents like HBTU or PyBOP.

Innovative applications of 2-Cyano-N-Boc-DL-phenylalanine include its use in fluorescence labeling of biomolecules and as a precursor for non-natural amino acid incorporation—topics trending in bioimaging and antibody-drug conjugate (ADC) research. Analytical data from HPLC and LC-MS studies confirm its high purity (>98%), meeting stringent requirements for GMP-grade peptide production. The compound’s chirality (DL-form) also makes it valuable for racemic crystallography studies.

Environmental and safety considerations for 226924-21-6 follow standard laboratory protocols, with particular attention to cyanide group handling during large-scale reactions. Regulatory databases emphasize its classification as a non-hazardous research chemical when used appropriately. Current patent literature reveals its inclusion in anticancer peptide formulations and neurological disorder therapeutics, reflecting industry shifts toward personalized medicine solutions.

For procurement, technical specifications such as residual solvent levels (tested by GC) and heavy metal content are critical quality indicators. Suppliers increasingly provide certificates of analysis (CoA) with batch-specific NMR and FTIR spectra, responding to the pharmaceutical industry’s emphasis on quality-by-design (QbD) principles. The compound’s stability under microwave-assisted peptide coupling conditions further enhances its utility in modern automated synthesis platforms.